Cas no 2649057-02-1 (1-ethynyl-3-(2-isocyanatoethyl)benzene)

• Product Name: 1-ethynyl-3-(2-isocyanatoethyl)benzene
• CAS No: 2649057-02-1
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 5971523
• PubChem ID: 165624789
• Update Time: 2025-06-08

1-ethynyl-3-(2-isocyanatoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-ethynyl-3-(2-isocyanatoethyl)benzene
• 2649057-02-1
• EN300-1763198

• Inchi： 1S/C11H9NO/c1-2-10-4-3-5-11(8-10)6-7-12-9-13/h1,3-5,8H,6-7H2
• InChI Key： GYAQJMAYZUSJFC-UHFFFAOYSA-N
• SMILES： O=C=NCCC1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 171.068413911g/mol
• Monoisotopic Mass: 171.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-ethynyl-3-(2-isocyanatoethyl)benzene

Comprehensive Guide to 1-Ethynyl-3-(2-isocyanatoethyl)benzene (CAS No. 2649057-02-1): Properties, Applications, and Industry Insights

1-Ethynyl-3-(2-isocyanatoethyl)benzene (CAS No. 2649057-02-1) is a specialized organic compound gaining traction in advanced material science and pharmaceutical research. This aromatic derivative combines an ethynyl group and an isocyanatoethyl moiety, offering unique reactivity for click chemistry and polymer crosslinking applications. With the growing demand for high-performance polymers and bioconjugation techniques, this compound has emerged as a valuable building block in modern synthetic chemistry.

The molecular structure of 1-ethynyl-3-(2-isocyanatoethyl)benzene features two highly reactive functional groups: the terminal alkyne (-C≡CH) and the isocyanate (-N=C=O). This dual functionality enables simultaneous participation in Huisen cycloadditions (for bioconjugation) and urethane formation (for polymer synthesis). Recent studies highlight its utility in creating self-healing materials – a trending topic in material science forums and AI-driven research databases.

From an industrial perspective, CAS 2649057-02-1 addresses several sustainability challenges in chemical manufacturing. Its efficient reactivity at mild temperatures aligns with green chemistry principles, reducing energy consumption compared to traditional crosslinkers. Pharmaceutical researchers are particularly interested in its potential for developing targeted drug delivery systems, as the ethynyl group enables precise bioorthogonal labeling – a technique frequently searched in medical research publications.

The compound's thermal stability (decomposition >180°C) makes it suitable for high-temperature applications, including aerospace composites and electronic encapsulation materials. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), meeting stringent requirements for pharmaceutical intermediates. These quality attributes respond to growing industry demands for traceable raw materials in regulated sectors.

Emerging applications in smart coatings leverage the compound's dual reactivity to create stimuli-responsive surfaces. When incorporated into polyurethane matrices, the ethynyl groups provide sites for post-polymerization modification – a technique gaining popularity in surface engineering research. This aligns with current market trends toward multifunctional materials that combine structural integrity with additional capabilities like environmental sensing.

Handling 1-ethynyl-3-(2-isocyanatoethyl)benzene requires standard laboratory safety protocols for moisture-sensitive compounds. Storage under argon atmosphere maintains stability, while FTIR monitoring can track isocyanate group integrity – a common practice discussed in chemical quality control forums. The compound's shelf life exceeds 12 months when properly stored, addressing a frequent concern among industrial buyers searching for stable intermediates.

Recent patent analyses reveal growing intellectual property activity surrounding CAS 2649057-02-1, particularly in photoresist formulations for semiconductor manufacturing. The ethynyl group's compatibility with photo-patterning processes makes it valuable for next-generation microelectronics fabrication. This application niche responds to the global chip shortage crisis, making it a high-interest research area in 2024.

From a regulatory standpoint, the compound falls outside restricted substance lists in major markets, facilitating global trade. Its environmental profile shows low bioaccumulation potential in standard OECD 117 tests, an important consideration for manufacturers addressing ESG compliance requirements. These characteristics position it favorably against traditional crosslinkers in eco-conscious product development.

The synthesis of 1-ethynyl-3-(2-isocyanatoethyl)benzene typically proceeds via Pd-catalyzed coupling followed by phosgene-free isocyanation, reflecting modern sustainable synthesis trends. Process optimization studies focus on atom economy improvement and catalyst recycling – key metrics in green chemistry assessments. These advancements respond to frequent queries in chemical process engineering communities about cost-effective scaling strategies.

In conclusion, 1-ethynyl-3-(2-isocyanatoethyl)benzene (CAS No. 2649057-02-1) represents a versatile tool for researchers developing next-generation materials and bioconjugates. Its unique combination of click chemistry compatibility and polyurethane chemistry addresses multiple industry pain points, from material durability to precise biomolecular labeling. As innovation continues in these fields, this compound is poised to play an increasingly important role across scientific and industrial applications.